Cas no 2097896-32-5 (4-{1-(5-chlorothiophene-2-carbonyl)piperidin-4-yloxy}-2-methylpyrimidine)

• Product Name: 4-{1-(5-chlorothiophene-2-carbonyl)piperidin-4-yloxy}-2-methylpyrimidine
• CAS No: 2097896-32-5
• MF: C₁₅H₁₆ClN₃O₂S
• MW: 337.824440956116
• CID: 5988317
• PubChem ID: 121162584
• Update Time: 2025-10-21

4-{1-(5-chlorothiophene-2-carbonyl)piperidin-4-yloxy}-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-{1-(5-chlorothiophene-2-carbonyl)piperidin-4-yloxy}-2-methylpyrimidine
• 2097896-32-5
• AKOS032457817
• (5-chlorothiophen-2-yl)(4-((2-methylpyrimidin-4-yl)oxy)piperidin-1-yl)methanone
• (5-chlorothiophen-2-yl)-[4-(2-methylpyrimidin-4-yl)oxypiperidin-1-yl]methanone
• F6479-6024
• 4-{[1-(5-chlorothiophene-2-carbonyl)piperidin-4-yl]oxy}-2-methylpyrimidine

• Inchi： 1S/C15H16ClN3O2S/c1-10-17-7-4-14(18-10)21-11-5-8-19(9-6-11)15(20)12-2-3-13(16)22-12/h2-4,7,11H,5-6,8-9H2,1H3
• InChI Key： PMGBSUSXQUFRET-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(N2CCC(CC2)OC2C=CN=C(C)N=2)=O)S1

Computed Properties

• Exact Mass: 337.0651756g/mol
• Monoisotopic Mass: 337.0651756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 83.6Ų

Additional information on 4-{1-(5-chlorothiophene-2-carbonyl)piperidin-4-yloxy}-2-methylpyrimidine

4-{1-(5-Chlorothiophene-2-Carbonyl)Piperidin-4-Yloxy}-2-Methylpyrimidine: A Comprehensive Overview

The compound with CAS No 2097896-32-5, known as 4-{1-(5-chlorothiophene-2-carbonyl)piperidin-4-yloxy}-2-methylpyrimidine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features, which include a pyrimidine ring, a piperidine moiety, and a chlorothiophene group. These structural elements contribute to its potential applications in drug development and advanced materials.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry due to their ability to interact with various biological targets, such as kinases and G-protein coupled receptors (GPCRs). The presence of the piperidine ring in this compound adds further complexity to its structure, potentially enhancing its bioavailability and pharmacokinetic properties. Additionally, the chlorothiophene group introduces electronic and steric effects that can modulate the compound's reactivity and selectivity.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug discovery. Researchers have explored the role of pyrimidine-based compounds in inhibiting enzymes associated with cancer, inflammation, and neurodegenerative diseases. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that pyrimidine derivatives can act as potent inhibitors of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression.

The synthesis of 4-{1-(5-chlorothiophene-2-carbonyl)piperidin-4-yloxy}-2-methylpyrimidine involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. A recent advancement in this area involves the use of microwave-assisted synthesis to enhance reaction efficiency and yield. This approach not only reduces reaction time but also minimizes the formation of byproducts, making it more environmentally friendly.

In terms of structural analysis, computational chemistry tools such as density functional theory (DFT) have been employed to study the electronic properties of this compound. These studies have revealed that the chlorothiophene group significantly influences the molecule's electron distribution, potentially enhancing its ability to form hydrogen bonds with biological targets.

Another area of interest is the exploration of this compound's photophysical properties. Research conducted at leading institutions has shown that pyrimidine derivatives exhibit strong fluorescence under UV light, making them suitable candidates for applications in optoelectronics and sensors. The incorporation of the piperidine ring further enhances these properties by stabilizing excited states and improving quantum yields.

Looking ahead, the development of novel synthetic routes for 4-{1-(5-chlorothiophene-2-carbonyl)piperidin-4-yloxy}-2-methylpyrimidine remains a critical area of research. Scientists are exploring green chemistry approaches to minimize waste and reduce reliance on hazardous reagents. For example, catalytic cross-coupling reactions using palladium catalysts have shown great promise in constructing complex molecular frameworks efficiently.

In conclusion, 4-{1-(5-chlorothiophene-2-carbonyl)piperidin-4-yloxy}-2-methylpyrimidine represents a fascinating example of how modern chemical synthesis and computational modeling can lead to innovative compounds with diverse applications. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both medicinal chemistry and materials science.